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Compound of Interest

Compound Name: DA-8031

Cat. No.: B10826378

For Researchers, Scientists, and Drug Development Professionals

Introduction

DA-8031 is a novel compound identified as a potent and selective serotonin reuptake inhibitor
(SSRI).[1] It exhibits high affinity for the serotonin transporter (SERT), with significantly lower
affinity for the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1] This
selectivity makes DA-8031 a valuable tool for researchers studying the serotonergic system
and a potential candidate for therapeutic development, particularly for conditions modulated by
serotonin levels, such as premature ejaculation.[1] These application notes provide detailed
protocols for utilizing DA-8031 in neurotransmitter uptake assays to characterize its inhibitory
activity and selectivity.

Mechanism of Action

DA-8031 functions by binding to the serotonin transporter (SERT), a protein responsible for the
reuptake of serotonin from the synaptic cleft back into the presynaptic neuron. By inhibiting this
reuptake process, DA-8031 effectively increases the concentration and prolongs the availability
of serotonin in the synapse, thereby enhancing serotonergic neurotransmission.

Data Presentation

The inhibitory activity of DA-8031 on monoamine transporters has been quantified through in
vitro binding and reuptake inhibition assays. The following tables summarize the key
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quantitative data regarding the affinity (Ki) and potency (IC50) of DA-8031.

Table 1: Binding Affinity of DA-8031 for Monoamine Transporters

Transporter Ki (nM)
Serotonin Transporter (SERT) 1.94
Norepinephrine Transporter (NET) 22,020
Dopamine Transporter (DAT) 77,679

Data derived from monoamine transporter binding affinity assays.[1]

Table 2: In Vitro Inhibition of Monoamine Reuptake by DA-8031

Neurotransmitter IC50
5-Hydroxytryptamine (Serotonin) 6.52 nM
Norepinephrine 30.2 uM
Dopamine 136.9 uM

Data from monoamine reuptake inhibition assays performed in rat brain synaptosomes.|[1]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10826378?utm_src=pdf-body-img
https://www.benchchem.com/product/b10826378?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21256578/
https://pubmed.ncbi.nlm.nih.gov/21256578/
https://www.benchchem.com/product/b10826378#using-da-8031-in-neurotransmitter-uptake-assays
https://www.benchchem.com/product/b10826378#using-da-8031-in-neurotransmitter-uptake-assays
https://www.benchchem.com/product/b10826378#using-da-8031-in-neurotransmitter-uptake-assays
https://www.benchchem.com/product/b10826378#using-da-8031-in-neurotransmitter-uptake-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10826378?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

